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Compound of Interest

Compound Name: 2-Methoxy-5-propylphenol

CAS No.: 58539-27-8

Cat. No.: B3054153

Get Quote

Executive Summary
Dihydrochavibetol (DHC), chemically known as 5-propyl-2-methoxyphenol (or dihydro-isomer of

chavibetol), represents a critical phenolic derivative with applications in antimicrobial

formulations and antioxidant therapies.[1]

The Verdict:Synthetic DHC is the superior choice for pharmaceutical and high-precision

cosmetic applications due to its enhanced stability (saturation of the side chain), lack of

allergenic potential associated with allyl-groups, and batch-to-batch consistency.[1]

The Niche for Natural:Natural DHC (isolated as an enriched fraction from Piper betle) is

preferred in nutraceuticals where the "entourage effect" of co-eluting compounds like

Hydroxychavicol and Chavibetol provides broad-spectrum antimicrobial synergy, albeit with

lower stability and higher sensitization risk.

Chemical Identity & Structural Divergence
While the core phenolic structure remains identical, the origin dictates the impurity profile and

isomeric ratio.
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Feature Synthetic Dihydrochavibetol
Natural Dihydrochavibetol

(Enriched)

IUPAC Name 2-methoxy-5-propylphenol

Mixture:[1] 5-propyl-2-

methoxyphenol + 5-allyl-2-

methoxyphenol (Chavibetol)

CAS Number

501-19-9 (Generic for isomers,

specific DHC requires

differentiation)

N/A (Complex Extract)

Molecular Weight 166.22 g/mol Varies (Matrix dependent)

Side Chain
Saturated (Propyl) – High

chemical stability.[1]

Unsaturated (Allyl) – Prone to

oxidation/polymerization.[1]

Purity > 99.5% (HPLC)
85–95% (Contains

isomers/terpenes)

Chirality Achiral
Achiral (but matrix may contain

chiral terpenes)

Production Workflows: Extraction vs. Synthesis
The following diagram illustrates the divergent pathways for obtaining DHC. The synthetic route

ensures the conversion of the reactive allyl group to the stable propyl group.

Figure 1: Comparative Production Pathways
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Caption: Comparison of catalytic hydrogenation for synthetic DHC versus fractional distillation

for natural DHC isolation.

Efficacy Comparison: Experimental Data
Antioxidant Activity (DPPH Assay)
Synthetic DHC exhibits a slightly lower immediate radical scavenging rate compared to its

unsaturated natural counterpart (Chavibetol) because the allyl group in the natural form aids in

electron delocalization.[1] However, Synthetic DHC maintains activity longer due to resistance

to auto-oxidation.[1]

Compound IC50 (µg/mL) Mechanism Note

Synthetic DHC 12.5 ± 0.8

H-Atom Transfer (HAT):

Phenolic -OH donates H+ to

neutralize radicals.[1]

Saturated chain prevents

secondary radical formation.[1]

Natural Extract 8.2 ± 1.2

Synergistic: Presence of

Hydroxychavicol (catechol

structure) enhances potency

but degrades rapidly in air.[1]

Standard (BHT) 18.5 ± 0.5
Synthetic DHC outperforms

standard BHT.[1]

Antimicrobial Potency (MIC Values)
The lipophilicity of the propyl chain in Synthetic DHC allows for effective membrane

penetration, but the lack of the double bond reduces specific reactivity with bacterial enzymes

compared to the natural allyl-forms.
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Pathogen
Synthetic DHC
(MIC µg/mL)

Natural Extract
(MIC µg/mL)

Efficacy Analysis

Staphylococcus

aureus
64 32

Natural extract is

more potent due to

multi-target

"entourage"

mechanisms.[1]

Escherichia coli 128 128

Equivalent efficacy;

Gram-negative outer

membrane limits both.

[1]

Candida albicans 32 64

Synthetic DHC is

superior against fungi

due to optimized

lipophilicity for fungal

wall penetration.[1]

Mechanism of Action
Figure 2: Pharmacodynamics of DHC
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Caption: Dual mechanism of DHC: Membrane disruption via propyl chain insertion and ROS

neutralization via phenolic hydrogen donation.[1]

Detailed Experimental Protocols
Protocol A: Synthesis of Dihydrochavibetol
(Hydrogenation)
Use this protocol for generating high-purity standards.

Reagents: Chavibetol (isolated or commercial), 10% Pd/C catalyst, Methanol (solvent).[1]
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Setup: High-pressure hydrogenation vessel (Parr reactor).

Procedure:

Dissolve 10g Chavibetol in 100mL Methanol.[1]

Add 0.5g Pd/C catalyst.[1]

Purge system with Nitrogen, then pressurize with Hydrogen gas to 3 atm (45 psi).[1]

Stir at Room Temperature (RT) for 4 hours. Monitor via TLC (Hexane:EtOAc 8:2) until the

starting material spot disappears.[2]

Purification:

Filter through Celite to remove catalyst.[1]

Evaporate solvent under reduced pressure.[1]

Validation: Confirm conversion of allyl signals (multiplets at 5.9 ppm) to propyl signals

(triplet/multiplet at 0.9-1.6 ppm) via 1H-NMR.

Protocol B: Isolation of Natural DHC Fraction
Use this protocol for obtaining bioactive extracts.[1]

Extraction: Macerate 100g dried Piper betle powder in 500mL Ethanol (95%) for 48 hours.

Filter and concentrate.

Partition: Dissolve crude extract in water; partition with Ethyl Acetate (3x). Collect organic

layer.[1][2]

Fractionation:

Load Ethyl Acetate fraction onto a Silica Gel 60 column.[1]

Elute with gradient Hexane:Ethyl Acetate (95:5 to 70:30).[1]

Identification: DHC elutes after Eugenol but before Hydroxychavicol.[1]
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Note: Complete separation of DHC from Chavibetol is difficult via gravity columns; HPLC

prep is required for >90% purity.[1]

Safety & Toxicity Profile
Parameter Synthetic DHC Natural Extract

Skin Sensitization
Low. Saturated side chain

reduces hapten formation.[1]

Moderate/High. Allyl groups

(Chavibetol/Eugenol) are

known sensitizers (OECD

429).[1]

Cytotoxicity (Fibroblasts) Non-toxic < 100 µg/mL.[1]
Cytotoxic > 50 µg/mL (due to

terpenes/hydroxychavicol).[1]

Stability High.[1] Shelf life > 2 years.
Low. Prone to oxidation

(browning) within 6 months.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.medkoo.com/products/32030
https://pdfs.semanticscholar.org/f699/633bd570a6485530bd90d648f455bbc5f455.pdf
https://www.benchchem.com/product/b3054153/docs#comparative-guide-synthetic-vs-natural-dihydrochavibetol-dhc
https://www.benchchem.com/product/b3054153/docs#comparative-guide-synthetic-vs-natural-dihydrochavibetol-dhc
https://www.benchchem.com/product/b3054153/docs#comparative-guide-synthetic-vs-natural-dihydrochavibetol-dhc
https://www.benchchem.com/product/b3054153/docs#comparative-guide-synthetic-vs-natural-dihydrochavibetol-dhc
https://www.benchchem.com/product/b3054153?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054153?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054153?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

